Cas no 6635-32-1 (6-methyl-1,2,3,4tetrazolo1,5-apyridine)

6-Methyl-1,2,3,4-tetrazolo[1,5-a]pyridine is a heterocyclic compound featuring a fused tetrazole and pyridine ring system. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical research. The methyl group at the 6-position enhances its lipophilicity, potentially improving bioavailability in drug development. Its tetrazole moiety is known for metabolic resistance, offering advantages in designing bioactive molecules with prolonged efficacy. The compound serves as a versatile intermediate in synthesizing nitrogen-rich scaffolds, particularly in medicinal chemistry for targeting diverse biological pathways. Its well-defined crystalline form ensures consistent purity, facilitating reproducible results in synthetic applications.

6-methyl-1,2,3,4tetrazolo1,5-apyridine structure

6635-32-1 structure

Product Name:6-methyl-1,2,3,4tetrazolo1,5-apyridine

CAS No:6635-32-1

MF:C₆H₆N₄

MW:134.13863992691

MDL:MFCD07658048

CID:1708953

PubChem ID:243020

Update Time:2025-05-28

6-methyl-1,2,3,4tetrazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

- 6-methyl-tetrazolo[1,5-a]pyridine
- 6-methyltetrazolo[1,5-a]pyridine
- 6-methyltetrazolo[1,5-a]pyridine;
- 6-methyl-1,2,3,4tetrazolo1,5-apyridine
- KYOYCWNJWLSKLY-UHFFFAOYSA-N
- [1,2,3,4]Tetrazolo[1,5-a]pyridine, 6-methyl-
- EN300-22936854
- DTXSID60984978
- NSC52205
- STK785307
- 6-METHYL-[1,2,3,4]TETRAZOLO[1,5-A]PYRIDINE
- 6635-32-1
- NSC-52205
- AKOS005621054
- SCHEMBL8006701
- MDL： MFCD07658048
- Inchi： 1S/C6H6N4/c1-5-2-3-6-7-8-9-10(6)4-5/h2-4H,1H3
- InChI Key： KYOYCWNJWLSKLY-UHFFFAOYSA-N
- SMILES： N12C=C(C)C=CC1=NN=N2

Computed Properties

Exact Mass: 134.05900
Monoisotopic Mass: 134.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 43.1Å²

Experimental Properties

Density: 1.39
Refractive Index: 1.722
PSA: 43.08000
LogP: 0.43270

6-methyl-1,2,3,4tetrazolo1,5-apyridine Pricemore >>

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Enamine	EN300-22936854-0.05g	6-methyl-[1,2,3,4]tetrazolo[1,5-a]pyridine	6635-32-1	95%	0.05g	$600.0	2024-06-20
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Enamine	EN300-22936854-1.0g	6-methyl-[1,2,3,4]tetrazolo[1,5-a]pyridine	6635-32-1	95%	1.0g	$714.0	2024-06-20
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